(3'-Methoxy[1,1'-biphenyl]-2-yl)methanamine

• IUPAC Name: [2-(3-methoxyphenyl)phenyl]methanamine
• InChI: InChI=1S/C14H15NO/c1-16-13-7-4-6-11(9-13)14-8-3-2-5-12(14)10-15/h2-9H,10,15H2,1H3
• InChI Key: XBKCWOTWIUGAPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC=CC=C2CN
• Molecular Formula: C14H15NO
• DSSTOX Substance ID: DTXSID601281580
• Molecular Weight: 213.27 g/mol
• CAS RN: 946726-86-9

Description

(3'-Methoxy[1,1'-biphenyl]-2-yl)methanamine is a chemical compound. It has a molecular weight of 213.28. The IUPAC name for this compound is (4'-methoxy [1,1'-biphenyl]-4-yl)methanamine.

Physical And Chemical Properties Analysis

The physical and chemical properties of This compound include a predicted boiling point of 356.2±30.0 °C, a predicted density of 1.031±0.06 g/cm3 at 20 °C and 760 Torr, and a predicted pKa of 9.61±0.10.

Scientific Research Applications

Neurochemistry and Neurotoxicity Studies

Research on 3,4-Methylenedioxymethamphetamine (MDMA), a compound with structural similarities, including methoxy groups, has been conducted to understand its neurochemical effects and potential neurotoxicity. MDMA has been studied for its ability to elicit biphasic responses in animals, categorizable into acute and long-term effects, highlighting its serotonergic neurotoxicity potential. These studies provide insight into the neurochemical pathways affected by similar compounds and their potential long-term impacts on health (McKenna & Peroutka, 1990).

Pharmacokinetics and Drug Interactions

The metabolism of pharmaceuticals, including those with methoxy and biphenyl structures, in human liver microsomes has been extensively studied. Understanding the selectivity and potency of chemical inhibitors for cytochrome P450 isoforms, which play a crucial role in drug metabolism, is vital. These studies are foundational for predicting drug-drug interactions and enhancing the safety profiles of new medications (Khojasteh et al., 2011).

Antidepressant Treatment Response

Investigations into the biochemical predictors of antidepressant response have considered the role of metabolites such as 3-methoxy-4-hydroxyphenylglycol (MHPG). These studies aim to understand how variations in metabolite levels can inform treatment decisions for depressive disorders, providing a pathway for personalized medicine approaches. Understanding the metabolism of compounds related to (3'-Methoxy[1,1'-biphenyl]-2-yl)methanamine could similarly inform their therapeutic potential and optimization (Garvey et al., 1990).

Analytical and Bioanalytical Methods

Research on the analytical and bioanalytical quantification of pharmaceuticals highlights the importance of accurate measurement of drug compounds, including those with complex structures such as methoxy and biphenyl groups. These methods are crucial for drug development, quality control, and pharmacokinetic studies, ensuring the efficacy and safety of pharmaceutical agents (Sharma et al., 2021).

Neuroprotective and Anti-inflammatory Potential

Compounds like melatonin, with methoxy groups, have been studied for their neuroprotective and anti-inflammatory effects. These investigations explore how such compounds can mitigate oxidative stress and provide protective effects in various disease models, offering potential pathways for the development of treatments for neurodegenerative and inflammatory conditions (Nabavi et al., 2019).

Mechanism of Action

Target of Action

Based on its structural similarity to other compounds, it may interact with certain receptors or enzymes in the body .

Mode of Action

It’s possible that it interacts with its targets in a similar manner to related compounds, potentially acting as an agonist or antagonist .

Biochemical Pathways

It’s plausible that it could influence pathways related to its target receptors or enzymes .

Pharmacokinetics

Based on its structural similarity to other compounds, it might be primarily metabolized in the liver and excreted via the kidneys .

Result of Action

Based on its structural similarity to other compounds, it might induce changes in cellular signaling or metabolic processes .

Action Environment

Environmental factors such as pH, temperature, and the presence of other substances could potentially influence the action, efficacy, and stability of (3’-Methoxy[1,1’-biphenyl]-2-yl)methanamine .